[2-(1,3-Benzodioxol-5-yl)-2-oxoethyl] 2-[[(E)-2-(4-methylphenyl)ethenyl]sulfonylamino]acetate

• IUPAC Name: [2-(1,3-benzodioxol-5-yl)-2-oxoethyl] 2-[[(E)-2-(4-methylphenyl)ethenyl]sulfonylamino]acetate
• InChI: InChI=1S/C20H19NO7S/c1-14-2-4-15(5-3-14)8-9-29(24,25)21-11-20(23)26-12-17(22)16-6-7-18-19(10-16)28-13-27-18/h2-10,21H,11-13H2,1H3/b9-8+
• InChI Key: FOEYXWRGTNRGGN-CMDGGOBGSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C=CS(=O)(=O)NCC(=O)OCC(=O)C2=CC3=C(C=C2)OCO3
• Isomeric SMILES: CC1=CC=C(C=C1)/C=C/S(=O)(=O)NCC(=O)OCC(=O)C2=CC3=C(C=C2)OCO3
• Molecular Formula: C20H19NO7S
• Molecular Weight: 417.4 g/mol

Description

[2-(1,3-Benzodioxol-5-yl)-2-oxoethyl] 2-[[(E)-2-(4-methylphenyl)ethenyl]sulfonylamino]acetate is a useful research compound. Its molecular formula is C20H19NO7S and its molecular weight is 417.43. The purity is usually 95%.
BenchChem offers high-quality [2-(1,3-Benzodioxol-5-yl)-2-oxoethyl] 2-[[(E)-2-(4-methylphenyl)ethenyl]sulfonylamino]acetate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about [2-(1,3-Benzodioxol-5-yl)-2-oxoethyl] 2-[[(E)-2-(4-methylphenyl)ethenyl]sulfonylamino]acetate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Improved Synthesis Techniques

The development of improved synthesis techniques for related compounds, such as Clopidogrel sulfate, demonstrates the ongoing research into optimizing production methods for pharmaceuticals. The study by Hu Jia-peng (2012) on an improved synthesis pathway highlights advantages like readily available starting materials, moderate conditions, high yield, and good quality, suitable for industrialization. This research underscores the importance of efficient synthesis methods in the pharmaceutical industry, especially for compounds with complex structures like the one (Hu Jia-peng, 2012).

Fluorescent Molecular Probes

Research into fluorescent solvatochromic dyes, as discussed by Z. Diwu et al. (1997), provides insights into the use of complex organic molecules for developing ultra-sensitive fluorescent molecular probes. These probes can study a variety of biological events and processes, leveraging the "push-pull" electron transfer system for strong solvent-dependent fluorescence. The potential applications in biological and medical research are vast, highlighting the compound's role in advancing fluorescent probe technology (Z. Diwu et al., 1997).

Antiviral Research

The synthesis and evaluation of 5-benzylthio-1,3,4-oxadiazoles derived from α-amino acids, as reported by T. Syed et al. (2011), reveal the compound's potential in antiviral research. While the specific compounds studied showed no selective inhibition against HIV-1 and HIV-2, the structural modifications suggested could lead to new antiviral agents. This indicates a direction for future research in utilizing complex organic molecules for developing treatments against viral infections (T. Syed et al., 2011).